Cas no 1225533-68-5 (2-1-(5-fluoro-2-methoxyphenyl)cyclopropylacetic acid)

• Product Name: 2-1-(5-fluoro-2-methoxyphenyl)cyclopropylacetic acid
• CAS No: 1225533-68-5
• MF: C₁₂H₁₃FO₃
• MW: 224.228227376938
• CID: 6005757
• PubChem ID: 82080592
• Update Time: 2025-05-20

2-1-(5-fluoro-2-methoxyphenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(5-fluoro-2-methoxyphenyl)cyclopropylacetic acid
• 1225533-68-5
• EN300-1836502
• 2-[1-(5-fluoro-2-methoxyphenyl)cyclopropyl]acetic acid

• Inchi： 1S/C12H13FO3/c1-16-10-3-2-8(13)6-9(10)12(4-5-12)7-11(14)15/h2-3,6H,4-5,7H2,1H3,(H,14,15)
• InChI Key： GNUHEAJRUWBJGP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1(CC(=O)O)CC1)OC

Computed Properties

• Exact Mass: 224.08487243g/mol
• Monoisotopic Mass: 224.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-1-(5-fluoro-2-methoxyphenyl)cyclopropylacetic acid

Compound CAS No. 1225533-68-5: 2-(1-(5-Fluoro-2-methoxyphenyl)cyclopropyl)acetic Acid

Compound CAS No. 1225533-68-5, also known as 2-(1-(5-fluoro-2-methoxyphenyl)cyclopropyl)acetic acid, is a structurally complex organic compound with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique chemical structure, which incorporates a cyclopropane ring fused with a substituted phenyl group and an acetic acid moiety. The presence of a fluorine atom and a methoxy group on the phenyl ring introduces additional electronic and steric effects, making this compound a promising candidate for various applications.

The cyclopropane ring in this compound is a key structural feature that contributes to its stability and reactivity. Cyclopropane rings are known for their high ring strain, which can lead to unique chemical properties. In this case, the cyclopropane is attached to a 5-fluoro-2-methoxyphenyl group, which further modulates the electronic environment of the molecule. The acetic acid group at the other end of the molecule introduces carboxylic acid functionality, enhancing its potential for participation in various chemical reactions or interactions.

Recent studies have highlighted the importance of substituted phenylcyclopropane derivatives in drug discovery. These compounds are being explored for their potential as kinase inhibitors, which are crucial in the treatment of various diseases, including cancer. The fluorine atom on the phenyl ring plays a significant role in modulating the pharmacokinetic properties of the compound, such as absorption, distribution, metabolism, and excretion (ADME). Fluorine substitution is known to improve drug stability and bioavailability, making this compound a strong candidate for further investigation.

The methoxy group on the phenyl ring adds another layer of complexity to this compound's structure. Methoxy groups are known to act as electron-donating groups through resonance, which can influence the electronic properties of the molecule. This can affect both the reactivity of the compound in chemical reactions and its interactions with biological systems. The combination of fluorine and methoxy substituents creates a unique balance of electronic effects that could be exploited for specific therapeutic applications.

From a synthetic standpoint, 2-(1-(5-fluoro-2-methoxyphenyl)cyclopropyl)acetic acid can be synthesized through various routes. One common approach involves the coupling of a substituted phenol derivative with a cyclopropane-containing precursor under appropriate conditions. The introduction of fluorine and methoxy groups typically requires careful planning to ensure regioselectivity and minimize side reactions. Advanced techniques such as Suzuki-Miyaura coupling or other cross-coupling reactions may be employed to achieve the desired connectivity.

The application of this compound extends beyond pharmacology into materials science. Its unique structure makes it a potential candidate for use in advanced materials such as polymers or liquid crystals. The cyclopropane ring could contribute to molecular rigidity, while the phenyl group provides aromaticity and potential for π-π interactions. These properties could be harnessed to create materials with tailored mechanical or electronic properties.

Recent advancements in computational chemistry have enabled researchers to model the behavior of compounds like CAS No. 1225533-68-5 with unprecedented accuracy. Molecular dynamics simulations and quantum mechanical calculations have provided insights into the compound's conformational flexibility, stability, and interaction patterns with biological targets. These computational tools have significantly accelerated drug discovery efforts by reducing reliance on time-consuming experimental methods.

In conclusion, compound CAS No. 1225533-68-5 represents a fascinating intersection of organic chemistry and pharmacology. Its unique structure, incorporating a cyclopropane ring, fluorinated phenyl group, and acetic acid moiety, positions it as a valuable tool in both research and industrial applications. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to fields ranging from drug development to materials science.